Cas no 42731-39-5 (sodium 3-oxo-3-phenylprop-1-en-1-olate)
42731-39-5 structure
Product Name:sodium 3-oxo-3-phenylprop-1-en-1-olate
CAS No:42731-39-5
MF:C9H7NaO2
MW:170.140453577042
CID:2688491
PubChem ID:6374392
Update Time:2023-11-27
sodium 3-oxo-3-phenylprop-1-en-1-olate Chemical and Physical Properties
Names and Identifiers
-
- 3-Hydroxyacrylophenone sodium salt
- Acrylophenone, 3-hydroxy-, sodium salt
- sodium 3-oxo-3-phenylprop-1-en-1-olate
- 3-Hydroxy-1-phenyl-2-propen-1-one sodium salt
- 2-Propen-1-one, 3-hydroxy-1-phenyl-, sodium salt
- sodium (E)-3-oxo-3-phenylprop-1-en-1-olate
- SBB017286
- ST078244
- 1-Phenyl-3-(sodiooxy)-2-propene-1-one
- sodium (1E)-3-oxo-3-phenylprop-1-en-1-olate
-
- Inchi: 1S/C9H8O2.Na/c10-7-6-9(11)8-4-2-1-3-5-8;/h1-7,10H;/q;+1/p-1/b7-6+;
- InChI Key: PEVYPQDPWKPGJN-UHDJGPCESA-M
- SMILES: [Na+].O=C(/C=C/[O-])C1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 160
- Topological Polar Surface Area: 40.1
sodium 3-oxo-3-phenylprop-1-en-1-olate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-10440-0.1g |
sodium 3-oxo-3-phenylprop-1-en-1-olate |
42731-39-5 | 90% | 0.1g |
$48.0 | 2023-10-28 | |
| Enamine | EN300-10440-0.25g |
sodium 3-oxo-3-phenylprop-1-en-1-olate |
42731-39-5 | 90% | 0.25g |
$70.0 | 2023-10-28 | |
| Enamine | EN300-10440-0.5g |
sodium 3-oxo-3-phenylprop-1-en-1-olate |
42731-39-5 | 90% | 0.5g |
$125.0 | 2023-10-28 | |
| Enamine | EN300-10440-1.0g |
sodium 3-oxo-3-phenylprop-1-en-1-olate |
42731-39-5 | 90% | 1g |
$199.0 | 2023-05-02 | |
| Enamine | EN300-10440-2.5g |
sodium 3-oxo-3-phenylprop-1-en-1-olate |
42731-39-5 | 90% | 2.5g |
$389.0 | 2023-10-28 | |
| Enamine | EN300-10440-5.0g |
sodium 3-oxo-3-phenylprop-1-en-1-olate |
42731-39-5 | 90% | 5g |
$576.0 | 2023-05-02 | |
| Enamine | EN300-10440-10.0g |
sodium 3-oxo-3-phenylprop-1-en-1-olate |
42731-39-5 | 90% | 10g |
$855.0 | 2023-05-02 | |
| Enamine | EN300-10440-0.05g |
sodium 3-oxo-3-phenylprop-1-en-1-olate |
42731-39-5 | 90% | 0.05g |
$32.0 | 2023-10-28 | |
| Enamine | EN300-10440-1g |
sodium 3-oxo-3-phenylprop-1-en-1-olate |
42731-39-5 | 90% | 1g |
$199.0 | 2023-10-28 | |
| Enamine | EN300-10440-5g |
sodium 3-oxo-3-phenylprop-1-en-1-olate |
42731-39-5 | 90% | 5g |
$576.0 | 2023-10-28 |
sodium 3-oxo-3-phenylprop-1-en-1-olate Related Literature
-
1. Agricultural
-
Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
-
Izumi Yamamoto,Gildas P. Deniau,Navnath Gavande,Mary Chebib,Graham A. R. Johnston,David O'Hagan Chem. Commun., 2011,47, 7956-7958
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
42731-39-5 (sodium 3-oxo-3-phenylprop-1-en-1-olate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk